P-quinonimines
P-Quinonimines are a class of organic compounds characterized by the presence of an imine group (C=N) bonded to a benzene ring. These compounds exhibit unique electronic properties due to their aromaticity and can exist in both resonance-stabilized tautomeric forms. P-Quinonimines find applications in various fields, including photochemistry, catalysis, and materials science. Their ability to undergo intramolecular hydrogen bonding and π-electron delocalization makes them useful intermediates in organic synthesis. Additionally, these compounds can act as Lewis bases and have been explored for their potential use in the development of new functional materials and sensors. The structural diversity of P-quinonimines allows for tailoring their properties to meet specific needs in chemical reactions and industrial processes.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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N,N-Dimethylindoaniline | 2150-58-5 | C14H14N2O |
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2,6-dichloro-4-[(4-methylphenyl)imino]cyclohexa-2,5-dien-1-one | 102117-87-3 | C13H9NOCl2 |
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2,6-Dichlorophenolindophenol (Technical Grade) | 956-48-9 | C12H7Cl2NO2 |
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2,6-Dichloroindophenol sodium salt dihydrate | 1082681-24-0 | C12H10Cl2NNaO4 |
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2,6-Dichloroindophenol, sodium salt hydrate, 98+% | 1266615-56-8 | C12H10Cl2NNaO4 |
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